5-(3-Amino-2-methoxy-phenyl)-furan-2-carboxylic acid

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 5-(3-amino-2-methoxyphenyl)furan-2-carboxylic acid
• InChI: InChI=1S/C12H11NO4/c1-16-11-7(3-2-4-8(11)13)9-5-6-10(17-9)12(14)15/h2-6H,13H2,1H3,(H,14,15)
• InChI Key: HXUVTLQIIPFDRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1N)C2=CC=C(O2)C(=O)O

Description

5-(3-Amino-2-methoxy-phenyl)-furan-2-carboxylic acid is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(2-methoxy-3-nitro-phenyl)furan-2-carboxylic acid 4e (4.23 g, 16.09 mmol) was dissolved in 125 mL of ethyl acetate followed by addition of 423 mg of palladium on carbon (10%) and ammonium formate (4.054 g, 64.35 mmol). The reaction mixture was heated to reflux for 3.5 hours. The mixture was concentrated under reduced pressure and the resulting residue was purified by silica gel column chromatography to obtain the title compound 5-(3-amino-2-methoxy-phenyl)-furan-2-carboxylic acid 4f (2.79 g, yield 74.4%) as a light green solid.